Cas no 855732-04-6 (6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one)

• Product Name: 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CAS No: 855732-04-6
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6783335
• PubChem ID: 49651891
• Update Time: 2025-05-19

6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one Chemical and Physical Properties

Names and Identifiers

• 855732-04-6
• 6-ethoxy-2,3,4,9-tetrahydrocarbazol-1-one
• AKOS015955907
• BBL032568
• starbld0019888
• VS-11356
• STL372968
• 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one
• CS-0330887

• Inchi： 1S/C14H15NO2/c1-2-17-9-6-7-12-11(8-9)10-4-3-5-13(16)14(10)15-12/h6-8,15H,2-5H2,1H3
• InChI Key： WOTOWHAZJDKHTQ-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C3C=C(C=CC=3NC=21)OCC

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Additional information on 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one

Introduction to 6-Ethoxy-2,3,4,9-Tetrahydro-1H-Carbazol-1-One (CAS No. 855732-04-6)

6-Ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 855732-04-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one makes it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one consists of a carbazole core with an ethoxy substituent at the 6-position and a ketone group at the 1-position. This specific arrangement of functional groups imparts unique properties to the molecule, including enhanced solubility and improved pharmacokinetic profiles. Recent studies have shown that compounds with similar structures exhibit potent anti-inflammatory, antioxidant, and neuroprotective effects.

In the context of medicinal chemistry, 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one has been investigated for its potential as a lead compound in drug discovery. One notable area of research is its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Studies have demonstrated that 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models.

Beyond its anti-inflammatory effects, 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one has also shown promise as an antioxidant agent. Oxidative stress is implicated in various pathological conditions, including cardiovascular diseases and cancer. Research has indicated that this compound can scavenge free radicals and protect cells from oxidative damage. This dual mechanism of action—anti-inflammatory and antioxidant—makes 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one a valuable candidate for the development of multifunctional drugs.

In addition to its biological activities, the pharmacokinetic properties of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one have been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life in plasma, which are desirable attributes for a potential therapeutic agent.

The safety profile of 6-ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well tolerated at therapeutic doses with minimal side effects. These findings support its potential for further clinical development.

In conclusion, 6-Ethoxy-2,3,4,9-tetrahydro-1H-carbazol-1-one (CAS No. 855732-04-6) is a promising compound with a wide range of biological activities and favorable pharmacological properties. Its potential applications in treating inflammatory diseases and oxidative stress-related conditions make it an attractive target for drug development. Ongoing research continues to explore its full therapeutic potential and optimize its use in clinical settings.